![molecular formula C17H13FN2O3S B274925 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone](/img/structure/B274925.png)
2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone is a compound that is widely used in scientific research. It is a member of the oxadiazole family of compounds and has been found to have a wide range of applications in various fields of research.
Mechanism of Action
The mechanism of action of 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone is not fully understood. However, it has been found to inhibit the growth of various microorganisms and cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone have been studied extensively. It has been found to induce apoptosis in cancer cells and inhibit the growth of various microorganisms. It has also been found to reduce inflammation and oxidative stress in various tissues.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone in lab experiments include its high purity, good yields, and unique properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone. These include the development of new drugs based on this compound, the study of its mechanism of action, and the exploration of its potential in the treatment of various diseases. Additionally, further studies are needed to fully understand its toxicity and potential side effects.
Conclusion:
In conclusion, 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone is a compound with unique properties that has been extensively used in scientific research. Its synthesis method has been optimized to yield a high purity product with good yields. It has been found to have antimicrobial, antifungal, anticancer, and anti-inflammatory properties. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone involves the reaction of 4-fluorobenzoyl chloride with 5-amino-1,3,4-oxadiazole-2-thiol in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-methoxybenzaldehyde in the presence of a catalyst such as copper iodide to yield the final product. The synthesis of this compound has been optimized to yield a high purity product with good yields.
Scientific Research Applications
2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone has been extensively used in scientific research due to its unique properties. It has been found to have antimicrobial, antifungal, and anticancer properties. It has also been found to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. Additionally, it has been used in the development of new drugs and has been found to be a potential lead compound for drug discovery.
properties
Product Name |
2-[[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone |
---|---|
Molecular Formula |
C17H13FN2O3S |
Molecular Weight |
344.4 g/mol |
IUPAC Name |
2-[[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3-methoxyphenyl)ethanone |
InChI |
InChI=1S/C17H13FN2O3S/c1-22-14-4-2-3-12(9-14)15(21)10-24-17-20-19-16(23-17)11-5-7-13(18)8-6-11/h2-9H,10H2,1H3 |
InChI Key |
YOOLTNRGLMFLEK-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)F |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.